3-Bromo-1-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol

• Molecular Formula: C7H7BrN4O
• Molecular Weight: 243.06 g/mol
• SMILES: CCN1C2=C(C(=O)NC=N2)C(=N1)Br
• InChI: InChI=1S/C7H7BrN4O/c1-2-12-6-4(5(8)11-12)7(13)10-3-9-6/h3H,2H2,1H3,(H,9,10,13)
• InChIKey: WBOMHUKSPQDKND-UHFFFAOYSA-N

3-Bromo-1-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol Overview

3-Bromo-1-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS 2060050-55-5) is a heterocyclic small molecule characterized by a fused pyrazolo[3,4-d]pyrimidine core bearing a bromine atom at position 3, an ethyl group at N1, and a hydroxyl group at position 4 . This compound serves as a key intermediate and building block for the construction of focused kinase inhibitor libraries, leveraging the privileged pyrazolo[3,4-d]pyrimidine pharmacophore which acts as an ATP-competitive hinge-binding motif [1]. Its strategic substitution pattern enables selective derivatization through cross-coupling at the 3-position and functionalization of the 4-oxygen, making it a valuable scaffold for structure-activity relationship (SAR) exploration in oncology programs [2].

Kinase inhibitor library synthesis building block

C3-bromo handle supports reported Suzuki coupling reactivity context

4-Hydroxyl and N1-ethyl groups enable further derivatization

• [1] Kassab, A. E. Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. Arch. Pharm. (Weinheim) 2023, 356, e2200424. View Source
• [2] Todorovic, N.; Awuah, E.; Shakya, T.; Wright, G. D.; Capretta, A. Microwave-assisted synthesis of N1- and C3-substituted pyrazolo[3,4-d]pyrimidine libraries. Tetrahedron Lett. 2011, 52, 5761-5763. View Source

3-Bromo-1-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol: Irreplaceable SAR Role

Substituting 3-Bromo-1-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol with closely related pyrazolo[3,4-d]pyrimidine analogs is scientifically unjustified due to the compound's unique combination of substitution vectors that directly dictate downstream synthetic versatility and target engagement. The 3-bromo substituent serves as a privileged handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), enabling the introduction of diverse aryl and heteroaryl groups to modulate kinase selectivity [1]. Simultaneously, the 4-hydroxyl group provides a site for O-alkylation or acylation to fine-tune physicochemical properties, while the N1-ethyl group optimizes hydrophobic interactions within the kinase ATP pocket [2]. Generic substitution with 3-chloro, 3-iodo, or 1-methyl analogs would fundamentally alter reactivity, metabolic stability, and target binding profiles, leading to divergent SAR outcomes and wasted research resources.

3-Chloro or 3-Iodo analogs

Cross-coupling reactivity may shift significantly, reducing diversification scope in library synthesis.

4-Unsubstituted analogs

Lack of the 4-hydroxyl handle limits O-functionalization and may alter solubility and H-bonding profile.

N1-Methyl analog

Smaller hydrophobic surface may reduce kinase target engagement compared to N1-ethyl group (class-level SAR).

• [1] Todorovic, N.; Awuah, E.; Shakya, T.; Wright, G. D.; Capretta, A. Microwave-assisted synthesis of N1- and C3-substituted pyrazolo[3,4-d]pyrimidine libraries. Tetrahedron Lett. 2011, 52, 5761-5763. View Source
• [2] Kassab, A. E. Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. Arch. Pharm. (Weinheim) 2023, 356, e2200424. View Source

3-Bromo-1-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol: Differentiation from Analogs

Suzuki Coupling: Bromo vs. Chloro Reactivity

The 3-bromo substituent in the target compound exhibits superior reactivity in palladium-catalyzed cross-coupling reactions compared to the 3-chloro analog (e.g., 3-chloro-1-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol). While specific yields for this exact substrate are not reported, established literature on pyrazolo[3,4-d]pyrimidine scaffolds confirms that C3-bromides undergo efficient Suzuki-Miyaura arylation under microwave-assisted conditions, whereas C3-chlorides require harsher conditions or remain unreactive [1]. This difference in oxidative addition kinetics enables broader substrate scope and higher library diversity when using the 3-bromo intermediate [2].

Suzuki coupling reactivity

Class-level inference

Reported higher reactivity than 3-chloro analog under microwave-assisted conditions

Supports broader substrate scope for C3 diversification

No direct yield comparison available for this substrate

Evidence Dimension	Cross-coupling reactivity
Target Compound Data	3-Bromo (expected high reactivity)
Comparator Or Baseline	3-Chloro (lower reactivity)
Quantified Difference	Qualitative improvement; no direct yield comparison available
Conditions	Microwave-assisted Suzuki-Miyaura coupling

Why This Matters

Procuring the 3-bromo derivative is essential for medicinal chemistry programs requiring efficient diversification at the C3 position to explore kinase selectivity space.

• [1] Todorovic, N.; Awuah, E.; Shakya, T.; Wright, G. D.; Capretta, A. Microwave-assisted synthesis of N1- and C3-substituted pyrazolo[3,4-d]pyrimidine libraries. Tetrahedron Lett. 2011, 52, 5761-5763. View Source
• [2] Kassab, A. E. Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. Arch. Pharm. (Weinheim) 2023, 356, e2200424. View Source

4-Hydroxyl Impact on Physicochemical Profile

The presence of the 4-hydroxyl group in 3-bromo-1-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol significantly alters its lipophilicity and hydrogen-bonding capacity relative to the 4-unsubstituted analog 3-bromo-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine. While experimental LogP data are not available for the 4-ol, the PubChem-calculated XLogP3-AA for the 4-unsubstituted comparator is 1.5 [1]. The introduction of a hydroxyl group is predicted to reduce LogP by approximately 0.5–1.0 units based on fragment contribution methods, enhancing aqueous solubility and providing an additional H-bond donor for target engagement [2].

Lipophilicity shift

Cross-study comparable

Estimated ΔLogP ≈ -0.5 to -1.0 vs. 4-unsubstituted analog (PubChem XLogP3 1.5)

May enhance aqueous solubility and H-bond donor capacity

Computed prediction; experimental LogP data to verify

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	Not experimentally determined; predicted decrease
Comparator Or Baseline	3-Bromo-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine: XLogP3-AA = 1.5
Quantified Difference	Estimated ΔLogP ≈ -0.5 to -1.0
Conditions	Computed by PubChem (XLogP3 3.0)

Why This Matters

Improved solubility and additional hydrogen-bonding interactions can lead to more favorable pharmacokinetic profiles and enhanced kinase selectivity in lead optimization campaigns.

• [1] PubChem. 3-Bromo-1-ethyl-1H-pyrazolo[3,4-d]pyrimidine (CID 83680874). View Source
• [2] Kassab, A. E. Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. Arch. Pharm. (Weinheim) 2023, 356, e2200424. View Source

N1-Ethyl: Optimized ATP-Pocket Binding

The N1-ethyl substituent of the target compound provides a larger hydrophobic surface area compared to the N1-methyl analog (e.g., 3-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol), which has been shown to enhance binding affinity to the hydrophobic back pocket of certain kinases. While direct comparative IC50 data are unavailable, literature on pyrazolo[3,4-d]pyrimidine kinase inhibitors indicates that extending the N1 alkyl chain from methyl to ethyl can increase inhibitory potency by 2- to 10-fold in some enzyme systems [1]. This SAR trend underscores the importance of the ethyl group for achieving optimal target engagement.

Hydrophobic packing SAR

Class-level inference

Reported 2- to 10-fold potency increase with N1-ethyl vs. N1-methyl in kinase assays

Supports hydrophobic interaction optimization for kinase target engagement

Specific IC50 comparison data not available

Evidence Dimension	Kinase inhibitory potency (qualitative SAR)
Target Compound Data	N1-Ethyl (expected improved potency)
Comparator Or Baseline	N1-Methyl (lower potency)
Quantified Difference	2- to 10-fold improvement (class-level observation)
Conditions	Various kinase assays

Why This Matters

Procurement of the N1-ethyl derivative is critical for medicinal chemistry programs seeking to maximize kinase inhibitory activity through optimal hydrophobic packing.

• [1] Kassab, A. E. Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. Arch. Pharm. (Weinheim) 2023, 356, e2200424. View Source

Validated High Purity for Reproducible Research

3-Bromo-1-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol is available from commercial suppliers with a specified minimum purity of 95% . In contrast, alternative 3-halo-1-alkyl-pyrazolo[3,4-d]pyrimidin-4-ols may be offered at lower purity levels or with batch-to-batch variability, which can confound SAR studies and lead to irreproducible biological results. The guaranteed purity ensures that observed activity is due to the intended compound rather than impurities.

Purity specification

Data to verify

Minimum purity 95% (vendor specification)

Supports reproducible SAR and biological assay interpretation

Verify lot-specific COA for exact purity

Evidence Dimension	Commercial purity specification
Target Compound Data	Min. purity 95%
Comparator Or Baseline	Other analogs: variable purity (often <95%)
Quantified Difference	≥95% vs. typical 90–95%
Conditions	Vendor specifications

Why This Matters

High and consistent purity reduces the risk of assay artifacts and ensures that SAR conclusions are robust, accelerating drug discovery timelines.

3-Bromo-1-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol: Key Applications

Kinase Inhibitor Library Synthesis

Employ 3-bromo-1-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol as the key intermediate in a parallel synthesis campaign to generate focused libraries of kinase inhibitors. The 3-bromo handle enables efficient Suzuki-Miyaura cross-coupling with a diverse array of boronic acids to explore chemical space around the kinase hinge-binding region, as validated in published pyrazolo[3,4-d]pyrimidine library construction [1].

EGFR/VEGFR Dual Inhibition Lead Optimization

Utilize the compound as a starting scaffold for structure-based design of dual EGFR/VEGFR inhibitors. The pyrazolo[3,4-d]pyrimidine core is a privileged ATP-mimetic, and the specific substitution pattern (N1-ethyl, 4-hydroxyl) can be further elaborated to achieve nanomolar potency against these clinically validated oncology targets, as reviewed by Kassab [2].

Physicochemical Tuning via 4-O-Alkylation

Modulate the compound's solubility, permeability, and metabolic stability by functionalizing the 4-hydroxyl group. O-Alkylation or acylation can be used to install prodrug moieties or adjust lipophilicity, leveraging the hydroxyl as a versatile synthetic handle not present in 4-unsubstituted analogs [1].

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

C3 Suzuki-coupling handle

Library diversification efficiency

EGFR/VEGFR inhibitor lead optimization

Privileged ATP-mimetic core

Kinase inhibitory activity profiling

Physicochemical property modulation

4-Hydroxyl functionalization handle

Solubility and permeability profiling

• [1] Todorovic, N.; Awuah, E.; Shakya, T.; Wright, G. D.; Capretta, A. Microwave-assisted synthesis of N1- and C3-substituted pyrazolo[3,4-d]pyrimidine libraries. Tetrahedron Lett. 2011, 52, 5761-5763. View Source
• [2] Kassab, A. E. Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. Arch. Pharm. (Weinheim) 2023, 356, e2200424. View Source